Cas no 59739-63-8 (DAMASCENONE)

DAMASCENONE structure
DAMASCENONE structure
Product Name:DAMASCENONE
CAS No:59739-63-8
MF:C13H18O
MW:190.281424045563
CID:950597
PubChem ID:12309006
Update Time:2025-04-19

DAMASCENONE Chemical and Physical Properties

Names and Identifiers

    • DAMASCENONE
    • (Z)-1-(2,6,6-trimethyl-1,3-cyclohexadienyl)-2-buten-1-one
    • UNII-I511R3SL51
    • .BETA.-DAMASCENONE, (Z)-
    • .BETA.-DAMASCENONE, CIS-
    • (Z)-beta-Damascenone
    • Z-.beta.-Damascenone
    • 2-Buten-1-one, 1-(2,6,6-trimethyl-1,3-cyclohexadien-1-yl)-, (2Z)-
    • SCHEMBL11448674
    • CHEBI:192551
    • beta-Damascenone, (Z)-
    • (Z)-.BETA.-DAMASCENONE
    • beta-Damascenone, cis-
    • Cis-2,6,6-trimethyl-1-crotonoyl-1,3-cyclohexadiene
    • beta-Damascenone, (2Z)-
    • Q27280453
    • .BETA.-DAMASCENONE, (2Z)-
    • 59739-63-8
    • I511R3SL51
    • (2Z)-beta-damascenone
    • cis-Damascenone
    • Inchi: 1S/C13H18O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5-8H,9H2,1-4H3/b7-5-
    • InChI Key: POIARNZEYGURDG-ALCCZGGFSA-N
    • SMILES: O=C(/C=C\C)C1=C(C)C=CCC1(C)C

Computed Properties

  • Exact Mass: 190.13600
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.43420

DAMASCENONE Production Method

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